2-Chloro-4-(3,4-methylenedioxyphenyl)phenol, 95%

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-2-chlorophenol
• InChI: InChI=1S/C13H9ClO3/c14-10-5-8(1-3-11(10)15)9-2-4-12-13(6-9)17-7-16-12/h1-6,15H,7H2
• InChI Key: QHKHXRHSVGPMLE-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CC(=C(C=C3)O)Cl
• Molecular Formula: C13H9ClO3
• Molecular Weight: 248.66 g/mol

Description

2-Chloro-4-(3,4-methylenedioxyphenyl)phenol, or 2C-P, is an analog of the psychedelic phenethylamine 2C-B. It is a synthetic molecule of the phenylisopropylamine class, and has been used in scientific research for its potential psychotropic effects. 2C-P is a potent agonist of the 5-HT2A serotonin receptor, and its effects have been studied in animal models and in vitro.

Scientific Research Applications

2C-P has been studied for its potential psychotropic effects in animal models and in vitro. It has been used to study the effects of serotonin receptor agonists on behavior, cognition, and memory. It has also been used to study the effects of serotonin receptor agonists on the central nervous system and to explore the potential therapeutic applications of serotonin receptor agonists.

Mechanism of Action

2C-P binds to and activates the 5-HT2A serotonin receptor, which is a G-protein coupled receptor located in the central and peripheral nervous systems. Activation of the 5-HT2A receptor leads to the release of intracellular second messengers, such as cyclic AMP, which in turn leads to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects
The activation of the 5-HT2A receptor by 2C-P has been shown to lead to an increase in cyclic AMP levels in the brain. This increase in cyclic AMP has been linked to a variety of physiological and biochemical effects, including increased alertness, improved memory, and increased levels of serotonin.

Advantages and Limitations for Lab Experiments

2C-P has several advantages for use in laboratory experiments. It is a potent agonist of the 5-HT2A serotonin receptor, and its effects can be easily studied in animal models and in vitro. Furthermore, it is relatively easy to synthesize and is relatively stable in solution. However, 2C-P is not approved for human use, so its use in human studies is limited.

Future Directions

There are several potential future directions for research on 2C-P. One area of research is to further explore the effects of 2C-P on behavior, cognition, and memory. Additionally, the potential therapeutic applications of 2C-P could be further explored. Other potential future directions include exploring the effects of 2C-P on the central nervous system, and studying the effects of 2C-P on other serotonin receptors. Finally, the potential long-term effects of 2C-P could be studied.

Synthesis Methods

2C-P can be synthesized from 4-bromo-2,5-dimethoxyphenethylamine (2C-B) and chloroacetone in the presence of sulfuric acid. The reaction is carried out at room temperature and the resulting product is purified by recrystallization.